2-acetyl-3-(2-furyl)-7-(2-furylmethylene)-5-methyl-3,3a,4,5,6,7-hexahydro-2H-indazole

• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 1-[(7E)-3-(furan-2-yl)-7-(furan-2-ylmethylidene)-5-methyl-3a,4,5,6-tetrahydro-3H-indazol-2-yl]ethanone
• InChI: InChI=1S/C19H20N2O3/c1-12-9-14(11-15-5-3-7-23-15)18-16(10-12)19(17-6-4-8-24-17)21(20-18)13(2)22/h3-8,11-12,16,19H,9-10H2,1-2H3/b14-11+
• InChI Key: XCUSOXGYBWDEPN-SDNWHVSQSA-N
• Isomeric SMILES: CC1CC2C(N(N=C2/C(=C/C3=CC=CO3)/C1)C(=O)C)C4=CC=CO4
• SMILES: CC1CC2C(N(N=C2C(=CC3=CC=CO3)C1)C(=O)C)C4=CC=CO4

Description

2-acetyl-3-(2-furyl)-7-(2-furylmethylene)-5-methyl-3,3a,4,5,6,7-hexahydro-2H-indazole, also known as HFI-419, is a chemical compound that has attracted significant interest in scientific research due to its potential therapeutic applications. This compound has been shown to possess a range of biochemical and physiological effects that make it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 2-acetyl-3-(2-furyl)-7-(2-furylmethylene)-5-methyl-3,3a,4,5,6,7-hexahydro-2H-indazole involves its ability to modulate various signaling pathways in cells. It has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer. 2-acetyl-3-(2-furyl)-7-(2-furylmethylene)-5-methyl-3,3a,4,5,6,7-hexahydro-2H-indazole also activates the peroxisome proliferator-activated receptor gamma (PPARγ), which plays a crucial role in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
2-acetyl-3-(2-furyl)-7-(2-furylmethylene)-5-methyl-3,3a,4,5,6,7-hexahydro-2H-indazole has been shown to possess a range of biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines and chemokines, such as interleukin-1β (IL-1β), tumor necrosis factor-alpha (TNF-α), and monocyte chemoattractant protein-1 (MCP-1). 2-acetyl-3-(2-furyl)-7-(2-furylmethylene)-5-methyl-3,3a,4,5,6,7-hexahydro-2H-indazole also induces the expression of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase, which protect cells from oxidative stress. In addition, 2-acetyl-3-(2-furyl)-7-(2-furylmethylene)-5-methyl-3,3a,4,5,6,7-hexahydro-2H-indazole has been shown to improve insulin sensitivity and reduce blood glucose levels in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-acetyl-3-(2-furyl)-7-(2-furylmethylene)-5-methyl-3,3a,4,5,6,7-hexahydro-2H-indazole in lab experiments is its ability to modulate multiple signaling pathways, making it a promising candidate for the development of drugs targeting various disease conditions. However, one of the limitations of using 2-acetyl-3-(2-furyl)-7-(2-furylmethylene)-5-methyl-3,3a,4,5,6,7-hexahydro-2H-indazole is its low solubility in water, which can make it difficult to administer in animal studies.

Future Directions

There are several future directions for research on 2-acetyl-3-(2-furyl)-7-(2-furylmethylene)-5-methyl-3,3a,4,5,6,7-hexahydro-2H-indazole. One area of interest is the development of 2-acetyl-3-(2-furyl)-7-(2-furylmethylene)-5-methyl-3,3a,4,5,6,7-hexahydro-2H-indazole derivatives with improved pharmacokinetic properties, such as increased solubility and bioavailability. Another area of interest is the investigation of the potential of 2-acetyl-3-(2-furyl)-7-(2-furylmethylene)-5-methyl-3,3a,4,5,6,7-hexahydro-2H-indazole as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Finally, further studies are needed to elucidate the precise mechanism of action of 2-acetyl-3-(2-furyl)-7-(2-furylmethylene)-5-methyl-3,3a,4,5,6,7-hexahydro-2H-indazole and its potential interactions with other signaling pathways.

Synthesis Methods

The synthesis of 2-acetyl-3-(2-furyl)-7-(2-furylmethylene)-5-methyl-3,3a,4,5,6,7-hexahydro-2H-indazole involves the condensation reaction between 2-furfural and 2-acetyl-1,3-cyclohexanedione in the presence of ammonium acetate and acetic acid. The resulting product is then subjected to a hydrogenation process using palladium on carbon as a catalyst to produce 2-acetyl-3-(2-furyl)-7-(2-furylmethylene)-5-methyl-3,3a,4,5,6,7-hexahydro-2H-indazole.

Scientific Research Applications

2-acetyl-3-(2-furyl)-7-(2-furylmethylene)-5-methyl-3,3a,4,5,6,7-hexahydro-2H-indazole has been extensively studied for its potential therapeutic applications in various disease conditions. It has been shown to possess anti-inflammatory, anticancer, and neuroprotective properties. 2-acetyl-3-(2-furyl)-7-(2-furylmethylene)-5-methyl-3,3a,4,5,6,7-hexahydro-2H-indazole has been found to inhibit the production of pro-inflammatory cytokines and chemokines, which play a crucial role in the pathogenesis of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. In addition, 2-acetyl-3-(2-furyl)-7-(2-furylmethylene)-5-methyl-3,3a,4,5,6,7-hexahydro-2H-indazole has been shown to induce apoptosis in cancer cells, making it a promising candidate for the development of anticancer drugs.